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CAS Number: 109850-93-9

Introduction

3-Chloro-7-diethylaminocoumarin is a synthetic organic compound belonging to the coumarin
family, a class of benzopyrones widely recognized for their significant fluorescent properties
and diverse biological activities. The incorporation of a chlorine atom at the 3-position and a
diethylamino group at the 7-position of the coumarin scaffold imparts unique physicochemical
and photophysical characteristics to the molecule. These substitutions make it a valuable tool
in various scientific and industrial applications, particularly as a fluorescent probe and a
building block for more complex molecular architectures. This guide provides a comprehensive
overview of the synthesis, properties, and applications of 3-chloro-7-diethylaminocoumarin,
with a focus on its utility for researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties

A thorough understanding of the fundamental properties of 3-chloro-7-diethylaminocoumarin is
crucial for its effective application. Key molecular and physicochemical data are summarized in
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the table below.

Property Value Source
CAS Number 109850-93-9 Internal Knowledge
Molecular Formula C13H14CINO2 Internal Knowledge
Molecular Weight 251.71 g/mol Internal Knowledge
Typically a yellow to orange Inferred from related
Appearance _
crystalline powder compounds

Generally soluble in organic
Solubility solvents like DMSO, DMF, and

Inferred from related

] compounds
chlorinated solvents.

] ] Not readily available in public
Melting Point )
literature.

. , Not readily available in public
Boiling Point )
literature.

Synthesis of 3-Chloro-7-diethylaminocoumarin

The synthesis of 3-chloro-7-diethylaminocoumarin can be achieved through a multi-step
process, often starting from readily available precursors. A common synthetic route involves the
Pechmann condensation followed by chlorination.

Experimental Protocol: A Representative Synthesis

This protocol outlines a general procedure for the synthesis of 3-chloro-7-
diethylaminocoumarin. Researchers should adapt and optimize the conditions based on their
specific laboratory setup and available reagents.

Step 1: Synthesis of 7-(Diethylamino)coumarin

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 4-diethylaminophenol and ethyl acetoacetate in the presence of a
condensing agent such as sulfuric acid or a Lewis acid catalyst.
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e Reaction Conditions: Heat the mixture under reflux for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

» Work-up and Purification: After completion, cool the reaction mixture and pour it into ice-cold
water. The precipitated solid, 7-(diethylamino)coumarin, is collected by filtration, washed with
water, and dried. Further purification can be achieved by recrystallization from a suitable

solvent like ethanol.
Step 2: Chlorination of 7-(Diethylamino)coumarin

o Reaction Setup: Dissolve the synthesized 7-(diethylamino)coumarin in a suitable solvent,
such as glacial acetic acid or a chlorinated solvent, in a reaction vessel protected from light.

o Chlorinating Agent: Add a chlorinating agent, such as N-chlorosuccinimide (NCS) or sulfuryl
chloride (SO2CI2), portion-wise to the solution while stirring.

o Reaction Conditions: The reaction is typically carried out at room temperature or with gentle
heating. Monitor the reaction by TLC until the starting material is consumed.

o Work-up and Purification: Upon completion, quench the reaction by adding a reducing agent
if necessary (e.g., sodium thiosulfite solution if SO2CI2 is used). The product is then
extracted with an organic solvent, and the organic layer is washed, dried, and concentrated
under reduced pressure. The crude product, 3-chloro-7-diethylaminocoumarin, can be

purified by column chromatography on silica gel.
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Step 1: Synthesis of 7-(Diethylamino)coumarin

Ethyl Acetoacetate
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Caption: Synthetic workflow for 3-chloro-7-diethylaminocoumarin.

Applications in Research and Drug Development

The unique structural features of 3-chloro-7-diethylaminocoumarin make it a versatile molecule
with several important applications.

Fluorescent Probing and Imaging

Coumarin derivatives are renowned for their fluorescent properties. The electron-donating
diethylamino group at the 7-position and the electron-withdrawing chlorine atom at the 3-
position create a push-pull system, which often results in desirable photophysical
characteristics such as a large Stokes shift and high quantum yield. These properties make 3-
chloro-7-diethylaminocoumarin a potential candidate for use as a fluorescent label for
biomolecules, a sensor for detecting specific analytes, and a stain in cellular imaging.
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Chemical Synthesis and Derivatization

The chlorine atom at the 3-position serves as a reactive handle, allowing for further chemical
modifications. This functional group can be displaced by various nucleophiles, enabling the
synthesis of a wide range of 3-substituted-7-diethylaminocoumarin derivatives with tailored
properties. This versatility is particularly valuable in the development of novel fluorescent
probes, photosensitizers, and biologically active compounds.

>
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Caption: Key applications of 3-chloro-7-diethylaminocoumarin.

Intermediate in Drug Discovery

The coumarin scaffold is present in numerous natural products and synthetic compounds with a
broad spectrum of biological activities, including anticoagulant, anticancer, anti-inflammatory,
and antimicrobial properties.[1][2] 3-Chloro-7-diethylaminocoumarin can serve as a valuable
intermediate in the synthesis of novel coumarin-based drug candidates. The ability to introduce
diverse functionalities at the 3-position allows for the systematic exploration of structure-activity
relationships (SAR) to optimize therapeutic efficacy and selectivity.

Safety and Handling
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As with any chemical substance, proper safety precautions must be observed when handling 3-
chloro-7-diethylaminocoumarin.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to
avoid inhalation of dust or vapors.

o Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible
materials.

» Disposal: Dispose of the chemical and its container in accordance with local, state, and
federal regulations.

For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

3-Chloro-7-diethylaminocoumarin is a valuable synthetic compound with significant potential in
various fields of research and development. Its fluorescent properties, coupled with the reactive
nature of the chlorine substituent, make it a versatile tool for the design of novel fluorescent
probes and the synthesis of biologically active molecules. This guide has provided a
foundational understanding of its synthesis, properties, and applications, intended to support
the work of researchers and scientists in leveraging the unique characteristics of this coumarin
derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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